Cas no 1024891-50-6 ((E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile)

(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile structure
1024891-50-6 structure
Product Name:(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile
CAS No:1024891-50-6
MF:C14H15F3N2O2S
MW:332.341312646866
MDL:MFCD00245149
CID:4568428
Update Time:2023-11-22

(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(tert-butylsulfonyl)-3-[4-(trifluoromethyl)anilino]-2-propenenitrile
    • 2-Propenenitrile, 2-[(1,1-dimethylethyl)sulfonyl]-3-[[4-(trifluoromethyl)phenyl]amino]-
    • (E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile
    • MDL： MFCD00245149
    • Inchi： 1S/C14H15F3N2O2S/c1-13(2,3)22(20,21)12(8-18)9-19-11-6-4-10(5-7-11)14(15,16)17/h4-7,9,19H,1-3H3
    • InChI Key： MSBVWHDBSHLHBO-UHFFFAOYSA-N
    • SMILES： C(#N)C(S(C(C)(C)C)(=O)=O)=CNC1=CC=C(C(F)(F)F)C=C1

Computed Properties

  • Exact Mass: 332.080633g/mol
  • Monoisotopic Mass: 332.080633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 332.34g/mol
  • XLogP3: 3.6
  • Topological Polar Surface Area: 78.3Ų

(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E169425-0.5mg
(E)-2-(tert-Butylsulfonyl)-3-[4-(trifluoromethyl)anilino]-2-propenenitrile
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 $ 50.00 2022-06-05
TRC
E169425-1mg
(E)-2-(tert-Butylsulfonyl)-3-[4-(trifluoromethyl)anilino]-2-propenenitrile
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E169425-2.5mg
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abcr
AB161443-1 g
2-((tert-Butyl)sulfonyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
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 €211.30 2023-07-20
abcr
AB161443-5 g
2-((tert-Butyl)sulfonyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
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abcr
AB161443-10 g
2-((tert-Butyl)sulfonyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
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Key Organics Ltd
MS-6925-1MG
(2E)-2-(2-methylpropane-2-sulfonyl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
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(2E)-2-(2-methylpropane-2-sulfonyl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
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(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1024891-50-6)(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile
Order Number:A1097681
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:21
Price ($):313.0
Email:sales@amadischem.com

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1024891-50-6 ((E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile) Related Products

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Amadis Chemical Company Limited
(CAS:1024891-50-6)(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile
A1097681
Purity:99%
Quantity:1g
Price ($):313.0
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